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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during the application of Heliosit® Orthodontic

bonding agent. The information is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is Heliosit® Orthodontic?

Heliosit® Orthodontic is a light-curing, single-component bonding material used for orthodontic

brackets.[1][2] It is highly translucent, which facilitates a thorough cure when exposed to

polymerization light.[3][4][5] The material is composed of a monomer matrix including urethane

dimethacrylate, Bis-GMA, and decandiol dimethacrylate (85 wt%), filled with highly dispersed

silicon dioxide (14 wt%), and also contains catalysts and stabilizers (1 wt%).[1][6]

Q2: What is the recommended application procedure for Heliosit® Orthodontic?

The general application steps are as follows:

Clean the enamel surface: Thoroughly clean the tooth surface.[1][6]

Isolate the tooth: Use cotton rolls and air to isolate the tooth from moisture.[1][5][6]

Etch the enamel: Apply a 37% phosphoric acid etchant (e.g., Total Etch) for 30 to 60

seconds.[1][3][6] The etched surface should have a chalky white appearance.[1][6] If not, re-
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etch for another 30 seconds.[1][6]

Rinse and dry: Thoroughly rinse the etched surface with water and dry it completely.[1][6]

Apply Heliosit® Orthodontic: Apply the bonding agent to the base of the bracket.[1][6]

Position the bracket: Place the bracket on the tooth surface and position it as desired.[1][6]

Light cure: Light cure the adhesive to fix the bracket in place. The manufacturer recommends

curing for 20 seconds from the cervical aspect, followed by another 20 seconds from the

incisal aspect for complete polymerization.[6]

Q3: What are the typical bond strength values for Heliosit® Orthodontic?

The manufacturer states the bond strength on etched enamel is 10 MPa for ceramic brackets

and 12 MPa for metal brackets.[7] Flexural strength is reported at 80 MPa.[7] Clinical studies

have found its bond strength to be clinically acceptable, generally falling within the range of 5.9

to 7.8 MPa required for successful bonding.[8]

Q4: Does Heliosit® Orthodontic require a separate bonding primer?

No, Heliosit® Orthodontic is designed to be used without an intermediate bonding resin due to

its low filler content and flowable nature.[8]

Troubleshooting Guide
This guide addresses common problems that may lead to bonding failure with Heliosit®
Orthodontic.

Problem: Bracket debonds shortly after placement (within 24 hours).
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Potential Cause Recommended Action

Inadequate Enamel Etching

Ensure the enamel surface has a uniform,

chalky-white appearance after etching.[1][6] If

not, re-etch for an additional 30 seconds.

Heavily fluoridated enamel may require a longer

etching time.[1][6]

Moisture or Saliva Contamination

Meticulous isolation is critical.[5] If the etched

surface becomes contaminated with saliva, re-

etch for 30 seconds.[1][6] Studies show that

saliva contamination can significantly reduce

bond strength.[9][10][11]

Incomplete Curing

Verify the output of your curing light and ensure

the light guide is clean.[12] Follow the

recommended curing time and position the light

guide as close as possible to the bracket. The

manufacturer suggests a two-step curing

process (cervical and incisal) for complete

polymerization.[6] Insufficient light intensity or

time can lead to a significant decrease in bond

strength.[13][14][15]

Incorrect Bracket Preparation

Ensure that metal and ceramic brackets are pre-

treated according to the manufacturer's

instructions before applying Heliosit®

Orthodontic.[2][3]

Problem: Bracket fails later in treatment.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.manualsdir.com/manuals/773903/ivoclar-vivadent-heliosit-orthodontic.html
https://ivodent.hu/__docs/666_be355e7a2f0ca180f0e1c663ab432a33.pdf
https://www.manualsdir.com/manuals/773903/ivoclar-vivadent-heliosit-orthodontic.html
https://ivodent.hu/__docs/666_be355e7a2f0ca180f0e1c663ab432a33.pdf
https://canvadental.com/product/heliosit-orthodontic-composite-bond/
https://www.manualsdir.com/manuals/773903/ivoclar-vivadent-heliosit-orthodontic.html
https://ivodent.hu/__docs/666_be355e7a2f0ca180f0e1c663ab432a33.pdf
https://pubmed.ncbi.nlm.nih.gov/34935213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3915382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3410340/
https://s7d9.scene7.com/is/content/mmmspinco/light-cure-bonding-troubleshooting-flowchart-ds-os-enpdf
https://ivodent.hu/__docs/666_be355e7a2f0ca180f0e1c663ab432a33.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10462919/
https://pubmed.ncbi.nlm.nih.gov/37650018/
https://scispace.com/pdf/influence-of-light-dose-on-bond-strength-of-orthodontic-330cwbnkms.pdf
https://www.scribd.com/document/406966934/Heliosit-Orthodontic
https://www.smiledentalstore.com/ivoclar-heliosit-orthodontic-adhesive/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause Recommended Action

High Masticatory Forces

Evaluate the patient's bite for any occlusal

interferences with the brackets, especially on

posterior teeth.[12] Bite-opening mechanics may

be necessary.

Patient Habits

Counsel the patient on avoiding hard, sticky

foods and habits like chewing on pens or ice,

which can lead to bond failure.[16]

Material Fatigue

While less common, material fatigue can occur

over time. If a specific batch of adhesive is

associated with multiple failures, consider using

a new batch.

Data Presentation
Table 1: Shear Bond Strength of Heliosit® Orthodontic in Comparison to Other Adhesives (in

vitro)

Adhesive
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

Study

Heliosit® Orthodontic 7.3 - [7]

Heliosit® Orthodontic - - [17]

Transbond XT 12.71 - [7]

Transbond XT - - [17]

Enlight - - [17]

Orthofix - - [17]

Note: Direct comparison between studies can be challenging due to variations in testing

protocols.
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Table 2: Influence of Curing Time and Intensity on Shear Bond Strength (General Orthodontic

Adhesive)

Curing Intensity (mW/cm²) Curing Time (seconds)
Mean Shear Bond Strength
(MPa)

1000 1 6.4

1000 3 9.9

1000 5 12.6

1600 1 11.2

1600 3 14.1

1600 5 14.3

2300 1 13.1

2300 3 16.2

2300 5 18.5

Data adapted from a study on a general orthodontic adhesive and may not be specific to

Heliosit® Orthodontic.[13][14]

Experimental Protocols
Protocol: In Vitro Shear Bond Strength (SBS) Testing of Heliosit® Orthodontic

1. Objective: To determine the shear bond strength of orthodontic brackets bonded to enamel

using Heliosit® Orthodontic.

2. Materials:

Extracted human premolars (stored in distilled water)
Heliosit® Orthodontic adhesive
Orthodontic brackets (e.g., stainless steel premolar brackets)
37% Phosphoric acid etching gel
Pumice slurry
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Mounting acrylic
Universal testing machine (e.g., Instron) with a shear testing attachment
LED curing light
Stereomicroscope

3. Methodology:

Tooth Preparation:
Clean the buccal surface of each tooth with a pumice slurry and rinse thoroughly.
Embed the root of each tooth in acrylic resin, ensuring the buccal surface is parallel to the
base of the mold.
Bonding Procedure:
Etch the buccal enamel surface with 37% phosphoric acid for 30 seconds.
Rinse the etched surface with water for 15 seconds and dry with oil-free air until a chalky-
white appearance is observed.
Apply a thin layer of Heliosit® Orthodontic to the base of the bracket.
Firmly press the bracket onto the center of the etched enamel surface.
Remove any excess adhesive from the bracket margins with a scaler.
Light cure the adhesive for 40 seconds (20 seconds from the mesial and 20 seconds from
the distal aspect).
Storage:
Store the bonded specimens in distilled water at 37°C for 24 hours.[18]
Shear Bond Strength Testing:
Mount the specimen in the universal testing machine.
Apply a shear force to the bracket-tooth interface at a crosshead speed of 0.5 mm/min until
failure occurs.[8][16][18]
Record the force at which debonding occurs (in Newtons).
Data Calculation:
Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (N) by
the bracket base area (mm²).
Adhesive Remnant Index (ARI) Scoring:
Examine the debonded enamel surface and the bracket base under a stereomicroscope at
20x magnification.[18]
Score the amount of adhesive remaining on the tooth surface using the ARI scale (0 = no
adhesive left; 1 = less than half left; 2 = more than half left; 3 = all adhesive left).[18]
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Tooth Preparation Bonding Procedure Outcome

1. Clean Enamel 2. Isolate Tooth 3. Etch Enamel
(30-60s) 4. Rinse & Dry 5. Apply Heliosit

to Bracket 6. Position Bracket 7. Light Cure
(20s cervical, 20s incisal) Successful Bond

Click to download full resolution via product page

Caption: Workflow for Heliosit® Orthodontic Application.
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Initial Investigation

Early Failure Causes (<24h)

Late Failure Causes (>24h)

Corrective Actions

Bond Failure Occurs

Failure within 24h?

Examine Adhesive Remnant

Yes

High Occlusal Forces?

No

Moisture/Saliva Contamination?

Improper Etch?

No

Re-bond with meticulous technique

Yes

Insufficient Cure?

No

Yes

Yes

Adverse Patient Habits?

No

Adjust Occlusion / Bite Turbos

Yes

Patient Re-education

Yes

Click to download full resolution via product page

Caption: Troubleshooting Logic for Orthodontic Bond Failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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